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Compound of Interest

Compound Name: Amycolatopsin A

Cat. No.: B10823639

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amycolatopsin A is a glycosylated polyketide macrolide that has demonstrated notable
antimycobacterial and cytotoxic activities.[1][2] Isolated from the Australian soil actinomycete,
Amycolatopsis sp. MST-108494, this natural product belongs to a rare class of secondary
metabolites closely related to the ammocidins and apoptolidins.[1] Its selective inhibition of
Mycobacterium tuberculosis highlights its potential as a lead compound in the development of
novel therapeutics for tuberculosis. This document provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological activities of Amycolatopsin A,
along with detailed experimental protocols derived from the primary literature.

Chemical Structure and Properties

The chemical structure of Amycolatopsin A was elucidated through detailed spectroscopic
analysis. It is a glycosylated macrolactone characterized by a complex polyketide backbone.[1]

Physicochemical Properties of Amycolatopsin A
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Property Value Reference
Molecular Formula Cso0H79NO1s [1]
Molecular Weight 985.53 g/mol [1]
Appearance White Solid [1]
Optical Rotation [a]D2° +35 (c 0.1, MeOH) [3]
CAS Number 2209112-96-7 [1]

Biological Activity

Amycolatopsin A has been shown to exhibit potent and selective biological activity,
particularly against mycobacteria and certain cancer cell lines.

Antimycobacterial Activity

Amycolatopsin A demonstrates significant inhibitory activity against Mycobacterium
tuberculosis H37Rv and Mycobacterium bovis (BCG).[1][2] The hydroxylation at the 6-methyl
position is believed to be crucial for its antimycobacterial properties.[1]

Organism Assay ICs0 (M) Reference
Mycobacterium Microplate Alamar 4a 2]
tuberculosis H37Rv Blue Assay '

Mycobacterium bovis Microplate Alamar

0.4 [2]
(BCG) Blue Assay

Cytotoxic Activity

In addition to its antimycobacterial effects, Amycolatopsin A has displayed significant
cytotoxicity against human cancer cell lines.[2]
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Cell Line Cancer Type ICs0 (M) Reference
NCI-H460 Human Lung Cancer 1.2 [2]
Human Colon
SW620 _ 0.08 [2]
Carcinoma

Experimental Protocols

The following sections detail the methodologies for the fermentation of Amycolatopsis sp. MST-
108494, the extraction and purification of Amycolatopsin A, and the biological assays used to

determine its activity.

Fermentation of Amycolatopsis sp. MST-108494

The production of Amycolatopsin A is achieved through fermentation of the soil isolate
Amycolatopsis sp. MST-108494.

Fermentation Workflow

Amycolatopsis sp. MST-108494

'

Seed Culture Preparation
(Appropriate broth, 28°C, 7 days)

'

Production Culture Inoculation
(Optimized media, 28°C, 14 days)

(Harvest of Fermentation Brotf)

Click to download full resolution via product page
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Figure 1. Fermentation workflow for Amycolatopsin A production.

Extraction and Purification of Amycolatopsin A

A multi-step process is employed to extract and purify Amycolatopsin A from the fermentation
broth.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10823639?utm_src=pdf-body
https://www.benchchem.com/product/b10823639?utm_src=pdf-body
https://www.benchchem.com/product/b10823639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Extraction and Purification Workflow

Germentation Brotf)

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract

Initial Chromatographic Separation
(e.g., Silica Gel)

(Active Fractions)

C:urther Chromatographic Purificatior)

(e.g., HPLC)

(Pure Amycolatopsin A)
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Hypothesized Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b10823639#amycolatopsin-a-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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